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Compound of Interest

Compound Name:
4-Aminopiperidin-2-one

hydrochloride

Cat. No.: B111523 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Aminopiperidin-2-one
hydrochloride. The following procedures are designed to ensure a safe laboratory

environment and proper management of this chemical compound.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure and

ensure personal safety.[1][2][3][4][5] The following table summarizes the required PPE for

handling 4-Aminopiperidin-2-one hydrochloride.
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PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene,

powder-free. Tested

against ASTM D6978

standard.[5][6]

Prevents skin contact

and irritation.[1][2][3]

Eye and Face

Protection

Safety glasses with

side shields or

goggles

Conforming to EN166

(EU) or NIOSH (US)

standards.[2][3]

Protects against

splashes and dust,

preventing serious

eye irritation.[1][2][3]

Body Protection
Laboratory coat or

disposable gown

Long-sleeved, lint-

free, low-permeability

fabric with a solid front

and tight-fitting cuffs.

[4][5]

Protects skin and

personal clothing from

contamination.

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required when

handling the powder

outside of a ventilated

enclosure or if dust is

generated.[1]

Prevents inhalation

and potential

respiratory tract

irritation.[1][3][7]

Hazard Identification and First Aid
4-Aminopiperidin-2-one hydrochloride is classified as a hazardous substance with the

following primary concerns:

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1][7]

In case of exposure, follow these first aid measures immediately:
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Exposure Route First Aid Procedure

In case of eye contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[8][9] Seek immediate

medical attention.

In case of skin contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes.[2][9]

If inhaled

Move the person into fresh air.[1][2][3] If not

breathing, give artificial respiration.[2] Seek

medical attention.

If swallowed

Do NOT induce vomiting.[10] Rinse mouth with

water.[9] Never give anything by mouth to an

unconscious person.[10][11] Seek immediate

medical attention.

Experimental Workflow and Handling
Proper handling and storage are crucial to maintain the integrity of the compound and the

safety of laboratory personnel.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Wear appropriate PPE, including gloves, when handling the container.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][8]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[2]

Preparation for Use:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid form to avoid dust formation.[2][8]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Don all required personal protective equipment as detailed in the PPE table.

Carefully weigh the required amount of the compound, avoiding the generation of dust.

Dissolution:

Add the solid compound to the chosen solvent slowly.

If required, use gentle agitation or stirring to facilitate dissolution.

Keep the container closed as much as possible during the process.

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[1][2][3]

Clean the work area and any equipment used, ensuring no residue remains.

Remove and dispose of contaminated PPE properly. Contaminated clothing should be

washed before reuse.[1][2][3]
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Caption: Workflow for Handling 4-Aminopiperidin-2-one hydrochloride.
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Disposal Plan
Proper disposal of 4-Aminopiperidin-2-one hydrochloride and its containers is essential to

prevent environmental contamination and comply with regulations.

Waste Collection:

Collect all waste material, including unused compound and contaminated disposables (e.g.,

gloves, weighing paper), in a designated, labeled, and sealed container.

Disposal Method:

The primary recommended disposal method is incineration.[1]

Dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[1]

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2][9]

Do not allow the product to enter drains, other waterways, or soil.[1][9]

Container Disposal:

Dispose of the empty container as unused product in accordance with approved waste

disposal practices.[2]

Always consult your institution's environmental health and safety (EHS) department for specific

guidance on waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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